![molecular formula C7H11ClF2O3S B6216785 [4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride CAS No. 2742659-61-4](/img/no-structure.png)
[4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride
Overview
Description
4-(Difluoromethyl)oxan-4-yl]methanesulfonyl chloride, also known as 4-DFOMSCl, is a chemical compound that has been used in a variety of scientific research applications. It is a colorless solid that is soluble in water, alcohols, and other organic solvents. 4-DFOMSCl is a compound with a wide range of applications in synthetic organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
[4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and pharmacology. It is a useful reagent for the synthesis of organic compounds, such as amines, carboxylic acids, and esters. In biochemistry, [4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride is used to prepare peptides and proteins for analysis. In pharmacology, it is used to synthesize drugs and other compounds for therapeutic use.
Mechanism of Action
[4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride acts as a nucleophile in organic synthesis reactions. It is a strong nucleophile, which means that it can react quickly with other molecules. In the presence of a base, such as triethylamine, [4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride can react with electrophilic compounds, such as carboxylic acids, to form esters. [4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride can also react with amines to form amides.
Biochemical and Physiological Effects
The biochemical and physiological effects of [4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride are not well understood. It is known to be toxic if ingested, and it can irritate the skin and eyes. It is also known to be a mutagen, which means that it can cause genetic mutations.
Advantages and Limitations for Lab Experiments
The advantages of using [4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride in laboratory experiments include its low cost and its wide range of applications. It is also a relatively safe reagent, as it is not highly toxic and does not cause significant environmental damage. The main limitation of [4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride is its instability, as it can degrade over time.
Future Directions
In the future, [4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride could be used in the synthesis of more complex organic compounds, such as polymers and pharmaceuticals. It could also be used to synthesize biomolecules, such as peptides and proteins, for therapeutic use. Additionally, further research could be conducted to better understand the biochemical and physiological effects of [4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride. Finally, research could be conducted to improve the stability of [4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride, so that it can be used for longer periods of time in laboratory experiments.
Synthesis Methods
[4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride is synthesized from 4-fluorobenzoyl chloride and 1,1,1-trifluoro-2-methylpropane. The reaction is carried out in the presence of a base, such as triethylamine, and the resulting product is purified by recrystallization. The reaction is a nucleophilic substitution reaction, with the trifluoromethyl group acting as a leaving group.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '[4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride' involves the conversion of 4-hydroxymethyltetrahydrofuran to [4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride through a series of reactions.", "Starting Materials": [ "4-hydroxymethyltetrahydrofuran", "Methanesulfonyl chloride", "Difluoromethyl iodide", "Triethylamine", "Sodium hydride", "Tetrahydrofuran", "Chloroform" ], "Reaction": [ "Step 1: 4-hydroxymethyltetrahydrofuran is reacted with methanesulfonyl chloride in the presence of triethylamine and chloroform to form 4-(methanesulfonyloxymethyl)tetrahydrofuran.", "Step 2: 4-(methanesulfonyloxymethyl)tetrahydrofuran is reacted with difluoromethyl iodide in the presence of sodium hydride and tetrahydrofuran to form [4-(difluoromethyl)oxan-4-yl]methanesulfonyl chloride." ] } | |
CAS RN |
2742659-61-4 |
Molecular Formula |
C7H11ClF2O3S |
Molecular Weight |
248.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
